Cas no 54864-87-8 (6-chloro-N,N-diethylpyridine-3-sulfonamide)

• Product Name: 6-chloro-N,N-diethylpyridine-3-sulfonamide
• CAS No: 54864-87-8
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• MDL: MFCD03504890
• CID: 942993
• PubChem ID: 2433226
• Update Time: 2025-05-19

6-chloro-N,N-diethylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N,N-diethylpyridine-3-sulfonamide
• 6-chloro-N,N-diethyl-3-Pyridinesulfonamide
• 6-CHLORO-PYRIDINE-3-SULFONIC ACID DIETHYLAMIDE
• 3-pyridinesulfonamide, 6-chloro-N,N-diethyl-
• DTXSID50368647
• HMS2713N12
• CHEMBL1541670
• SMR000369365
• AKOS000118681
• CS-0220287
• MLS000775799
• MFCD03504890
• OHBWIMRJRWBVEZ-UHFFFAOYSA-N
• Enamine_005901
• EN300-06269
• G23889
• IDI1_008136
• Z45516196
• DB-071918
• HMS1410M05
• SCHEMBL17645850
• 54864-87-8

• MDL： MFCD03504890
• Inchi： 1S/C9H13ClN2O2S/c1-3-12(4-2)15(13,14)8-5-6-9(10)11-7-8/h5-7H,3-4H2,1-2H3
• InChI Key： OHBWIMRJRWBVEZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 248.03879
• Monoisotopic Mass: 248.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 50.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-chloro-N,N-diethylpyridine-3-sulfonamide

Introduction to 6-chloro-N,N-diethylpyridine-3-sulfonamide (CAS No. 54864-87-8)

6-chloro-N,N-diethylpyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 54864-87-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and sulfonamide functional groups makes it a versatile intermediate for the development of novel therapeutic agents.

The molecular structure of 6-chloro-N,N-diethylpyridine-3-sulfonamide consists of a pyridine core substituted at the 6-position with a chloro group and at the 3-position with a sulfonamide moiety. The N,N-diethyl group further enhances its reactivity, making it a valuable building block for synthetic chemists. This compound’s ability to participate in various chemical transformations, such as nucleophilic substitution and condensation reactions, underscores its importance in drug discovery pipelines.

In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and antiviral properties, making them integral components in the design of new drugs. The specific substitution pattern in 6-chloro-N,N-diethylpyridine-3-sulfonamide may contribute to its unique pharmacological profile, potentially making it useful in targeting specific disease pathways.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. The pyridine scaffold and the electron-withdrawing nature of the sulfonamide group make 6-chloro-N,N-diethylpyridine-3-sulfonamide an attractive candidate for designing kinase inhibitors. Recent studies have demonstrated that sulfonamide-containing compounds can effectively modulate kinase activity by binding to their active sites.

Furthermore, the chloro substituent on the pyridine ring provides a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce aryl or heteroaryl groups into molecular frameworks. The ability to append diverse functional groups onto 6-chloro-N,N-diethylpyridine-3-sulfonamide allows for the rapid exploration of structure-activity relationships (SAR), which is essential for optimizing drug candidates.

The pharmaceutical industry has increasingly leveraged computational methods and high-throughput screening (HTS) to identify promising drug candidates. Computational modeling has shown that 6-chloro-N,N-diethylpyridine-3-sulfonamide can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound. Additionally, virtual screening techniques have been employed to predict the binding affinity of this compound to various proteins, providing insights into its mechanism of action.

In clinical settings, derivatives of sulfonamides have been used successfully in treating infections caused by bacteria resistant to traditional antibiotics. The structural features of 6-chloro-N,N-diethylpyridine-3-sulfonamide may enable it to overcome resistance mechanisms by targeting different bacterial enzymes or metabolic pathways. This underscores the importance of developing novel sulfonamide-based therapeutics to combat emerging infectious diseases.

The synthesis of 6-chloro-N,N-diethylpyridine-3-sulfonamide involves multi-step organic transformations that highlight its synthetic utility. Key steps include chlorination of pyridine derivatives followed by nucleophilic substitution with ethyldiazonium salts or ethylisocyanate. These synthetic routes are well-documented and can be adapted for large-scale production if needed.

From a regulatory perspective, compounds like 6-chloro-N,N-diethylpyridine-3-sulfonamide must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Preclinical studies involving cell-based assays and animal models are essential to evaluate their pharmacokinetic properties and potential side effects. These studies provide critical data for determining whether a compound progresses into human clinical trials.

The environmental impact of pharmaceutical intermediates such as 6-chloro-N,N-diethylpyridine-3-sulfonamide is also a consideration during drug development. Efforts are made to minimize waste generation and optimize synthetic pathways for sustainability. Green chemistry principles are increasingly being applied to reduce hazardous waste and improve energy efficiency in chemical synthesis.

In conclusion, 6-chloro-N,N-diethylpyridine-3-sulfonamide (CAS No. 54864-87-8) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential applications in drug discovery make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will play an increasingly important role in addressing global health challenges.